![molecular formula C11H15F2NO2S B7585204 N-[(2,3-difluorophenyl)methyl]-N-methylpropane-2-sulfonamide](/img/structure/B7585204.png)
N-[(2,3-difluorophenyl)methyl]-N-methylpropane-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2,3-difluorophenyl)methyl]-N-methylpropane-2-sulfonamide, also known as DFDPM, is a sulfonamide compound that has gained significant attention in scientific research due to its potential therapeutic applications. In
Mechanism of Action
The mechanism of action of N-[(2,3-difluorophenyl)methyl]-N-methylpropane-2-sulfonamide involves its ability to bind to specific enzymes and signaling pathways in cells. For example, this compound has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. By inhibiting this enzyme, this compound can reduce the growth and proliferation of cancer cells. This compound has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in various systems of the body. In cancer research, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce angiogenesis (the formation of new blood vessels), and inhibit metastasis (the spread of cancer to other parts of the body). In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. In neurological research, this compound has been shown to increase the levels of certain neurotransmitters, such as acetylcholine and dopamine, which are involved in cognitive function and memory.
Advantages and Limitations for Lab Experiments
N-[(2,3-difluorophenyl)methyl]-N-methylpropane-2-sulfonamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has been shown to have low toxicity in animal studies, which makes it a safe compound to use in vitro and in vivo. However, there are also limitations to using this compound in lab experiments. It has poor solubility in water, which can make it difficult to work with in aqueous environments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for research on N-[(2,3-difluorophenyl)methyl]-N-methylpropane-2-sulfonamide. One area of interest is in the development of this compound-based therapies for cancer and inflammation. Another area of interest is in the study of this compound's cognitive-enhancing effects, which may have implications for the treatment of neurological disorders such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in other areas of research.
Synthesis Methods
The synthesis of N-[(2,3-difluorophenyl)methyl]-N-methylpropane-2-sulfonamide involves the reaction of N-methylpropane-2-sulfonamide with 2,3-difluorobenzyl chloride in the presence of a base catalyst. The resulting product is a white crystalline solid that is soluble in organic solvents.
Scientific Research Applications
N-[(2,3-difluorophenyl)methyl]-N-methylpropane-2-sulfonamide has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting specific enzymes and signaling pathways. In inflammation research, this compound has been studied for its anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. In neurological research, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Properties
IUPAC Name |
N-[(2,3-difluorophenyl)methyl]-N-methylpropane-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15F2NO2S/c1-8(2)17(15,16)14(3)7-9-5-4-6-10(12)11(9)13/h4-6,8H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVSYYLVESMKNDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)N(C)CC1=C(C(=CC=C1)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15F2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.